Cas no 84163-47-3 ((E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime)

• Product Name: (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime
• CAS No: 84163-47-3
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 989224
• PubChem ID: 136242422
• Update Time: 2025-07-02

(E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime Chemical and Physical Properties

Names and Identifiers

• (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime
• (E)-2-(5-Methoxy)phe
• Benzyl 4-[(E)-(hydroxyimino)(2-hydroxy-4-methoxyphenyl)methyl]-1- piperidinecarboxylate
• 1-Piperidinecarboxylic acid, 4-[(hydroxyimino)(2-hydroxy-4-methoxyphenyl)methyl]-, phenylmethyl ester, (E)-
• benzyl 4-[(E)-N-hydroxy-C-(2-hydroxy-4-methoxyphenyl)carbonimidoyl]piperidine-1-carboxylate
• (Z)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime
• 84163-00-8
• 84163-47-3
• DTXSID101109656

• Inchi： 1S/C21H24N2O5/c1-27-17-7-8-18(19(24)13-17)20(22-26)16-9-11-23(12-10-16)21(25)28-14-15-5-3-2-4-6-15/h2-8,13,16,24,26H,9-12,14H2,1H3/b22-20+
• InChI Key： OMXRTLYHQCREKX-LSDHQDQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(/C(/C2C=CC(=CC=2O)OC)=N\O)CC1)=O

Computed Properties

• Exact Mass: 384.16852187g/mol
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime

Comprehensive Analysis of (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime (CAS No. 84163-47-3)

The compound (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime (CAS No. 84163-47-3) is a sophisticated synthetic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a methoxyphenol moiety linked to a piperidinyl-methanone oxime core, makes it a promising candidate for various applications, including drug development and enzyme inhibition studies. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

One of the most frequently searched questions about this compound revolves around its synthetic pathway and mechanism of action. The N-Benzyloxycarbonyl (Cbz) protecting group in its structure is a critical feature, often utilized in peptide synthesis to prevent unwanted side reactions. This attribute has led to its exploration in prodrug design, where controlled release mechanisms are essential. Additionally, the (E)-oxime configuration is known for its stability and reactivity, making it a valuable functional group in medicinal chemistry.

In the context of current trends, the demand for small-molecule modulators and targeted therapeutics has surged, aligning with the compound's potential. For instance, its piperidine ring is a common motif in FDA-approved drugs, highlighting its relevance in modern pharmacology. Users often search for "how to synthesize (E)-2-(5-Methoxy)phenol derivatives" or "applications of piperidinyl-methanone oximes," reflecting the growing interest in its practical utility.

From a biochemical perspective, the methoxy group in the compound enhances its lipophilicity, which is crucial for membrane permeability—a key factor in drug bioavailability. This property has sparked discussions in forums and research papers about its potential in central nervous system (CNS) drug delivery. Moreover, the Cbz-protected piperidine segment is often studied for its role in enzyme-substrate interactions, particularly in protease inhibition.

The compound's CAS No. 84163-47-3 is frequently referenced in patent literature, underscoring its commercial and academic value. Recent studies have explored its derivatives for anti-inflammatory and antioxidant properties, addressing popular health concerns like oxidative stress and chronic inflammation. Searches such as "oxime derivatives in drug discovery" or "benzyloxycarbonyl group applications" further highlight its interdisciplinary appeal.

In summary, (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone Oxime represents a versatile chemical entity with broad implications in drug design and biochemical research. Its structural features, including the methoxyphenol and oxime functionalities, offer a rich platform for innovation. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the quest for novel therapeutics and biochemical tools.